3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene-2-carboxylic acid

Specification

• CAS No.: 175201-47-5
• Molecular Formula: C11H8ClNO4S2
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylic acid
• Standard InChI: InChI=1S/C11H8ClNO4S2/c12-6-1-3-7(4-2-6)19(16,17)8-5-18-10(9(8)13)11(14)15/h1-5H,13H2,(H,14,15)
• Standard InChI Key: MNBSBKFCJJWHEB-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1S(=O)(=O)C2=CSC(=C2N)C(=O)O)Cl
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)C2=CSC(=C2N)C(=O)O)Cl

Introduction

Chemical Identification and Properties

Basic Identification

3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene-2-carboxylic acid is characterized by the following properties:

Property	Value
CAS Number	175201-47-5
Molecular Formula	C11H8ClNO4S2
Molecular Weight	317.8 g/mol
IUPAC Name	3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylic acid
Standard InChI	InChI=1S/C11H8ClNO4S2/c12-6-1-3-7(4-2-6)19(16,17)8-5-18-10(9(8)13)11(14)15/h1-5H,13H2,(H,14,15)
This compound features a complex structure that includes a thiophene ring, an amino group, a sulphonyl group derived from 4-chlorophenyl, and a carboxylic acid group. The specific arrangement of these functional groups contributes to its unique chemical properties and potential applications.

Structural Characteristics

The compound contains several key functional groups:

• A thiophene ring core structure

• An amino group (-NH2) at the 3-position

• A sulphonyl group (-SO2-) connecting to a 4-chlorophenyl moiety at the 4-position

• A carboxylic acid group (-COOH) at the 2-position
  This particular arrangement of functional groups creates a molecule with multiple reaction sites and potential for various chemical interactions.

Physical Properties

Appearance and Stability

3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene-2-carboxylic acid is a solid compound at room temperature. For optimal stability and integrity, it should be stored under refrigeration.

Applications and Research Significance

Supplier	Location	Notes
Apollo Scientific Ltd.	United Kingdom	Primary supplier with extensive catalog of research chemicals
Butt Park Ltd.	United Kingdom	Specialized supplier of thiophene derivatives
These suppliers primarily serve the research community and typically provide the compound in various quantities suitable for laboratory-scale research.

Purchase Considerations

When acquiring this compound, researchers should consider:

• Purity specifications

• Quantity needed for intended applications

• Shipping restrictions for chemical compounds

• Storage requirements upon receipt

Related Compounds and Structural Analogs

Key Structural Analogs

Several compounds share structural similarities with 3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene-2-carboxylic acid:

• 3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid (CAS: 175201-59-9)

  • Differs by lacking the chloro substituent on the phenyl ring

  • Molecular formula: C11H9NO4S2

  • Molecular weight: 283.32 g/mol

• 3-[(4-Chloroanilino)sulfonyl]thiophene-2-carboxylic acid (CAS: 496051-23-1)

  • Differs by having the nitrogen integrated into the linkage between the thiophene and phenyl rings

  • Has potential pharmaceutical applications

• 4-[(4-Chlorophenyl)sulfonyl]-3-thiophenecarboxylic acid (CAS: 423769-77-1)

  • Features a different arrangement of the functional groups on the thiophene ring

  • Lacks the amino group present in the title compound

Comparative Properties

These structural analogs share several common features with the title compound:

• Thiophene core structure

• Presence of sulfonyl linkage

• Carboxylic acid functionality

• Similar molecular weight range The specific substitution patterns and positioning of functional groups across these analogs result in varying physical properties, reactivity patterns, and potential applications.